1-(Difluoromethoxy)-2-iodobenzene
Overview
Description
The compound “1-(Difluoromethoxy)-2-iodobenzene” is an organic molecule that contains a benzene ring, which is a six-carbon ring with alternating double bonds, an iodine atom attached to one of the carbons, and a difluoromethoxy group attached to another carbon .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar, aromatic benzene ring, with the iodine atom and the difluoromethoxy group attached to it. The presence of these groups would likely have a significant effect on the electronic structure of the molecule, potentially influencing its reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-withdrawing nature of the iodine atom and the difluoromethoxy group. These groups could potentially make the benzene ring more susceptible to electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the iodine atom and the difluoromethoxy group. For example, these groups could potentially influence the compound’s polarity, solubility, and boiling and melting points .Scientific Research Applications
Aggregate Formation with Perfluorocarbon and Hydrocarbon
1-(Difluoromethoxy)-2-iodobenzene has been studied in the context of forming discrete intermolecular aggregates. These aggregates, characterized in both solution and solid-state, demonstrate exceptionally short N⋯I contacts and are significant for understanding the interactions between perfluorocarbon and hydrocarbon modules (Fontana et al., 2002).
Domino Process in Organic Chemistry
A CuI-catalyzed domino process involving 1-bromo-2-iodobenzenes, which could potentially include compounds like 1-(Difluoromethoxy)-2-iodobenzene, results in the formation of 2,3-disubstituted benzofurans. This process is significant for its intermolecular C-C bond formation and subsequent intramolecular C-O bond formation, enabling the access to benzofurans with various substituents (Lu et al., 2007).
Investigation of Reactivity in Fluoroalkylation
In the context of fluoroalkylation reactions, studies have been conducted to understand the influence of substituents on the reactivity of compounds like 1-(Difluoromethoxy)-2-iodobenzene. These studies contribute to the development of new fluoroalkylation reactions, which are critical in organic synthesis and pharmaceutical development (Zhu et al., 2015).
Use in Organometallic Chemistry
Research on partially fluorinated benzenes, including derivatives of 1-(Difluoromethoxy)-2-iodobenzene, has shown their application in organometallic chemistry and transition-metal-based catalysis. The fluorine substituents in these compounds play a key role in determining their binding strength to metal centres and their overall reactivity (Pike et al., 2017).
Role in Advanced Organic Transformations
1-(Difluoromethoxy)-2-iodobenzene and similar compounds are valuable as precursors for various organic transformations. They have been utilized in reactions based on the intermediate formation of benzynes, leading to the synthesis of various derivatives (Diemer et al., 2011).
Future Directions
properties
IUPAC Name |
1-(difluoromethoxy)-2-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2IO/c8-7(9)11-6-4-2-1-3-5(6)10/h1-4,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOXAMCTTCQOTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90580083 |
Source
|
| Record name | 1-(Difluoromethoxy)-2-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90580083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Difluoromethoxy)-2-iodobenzene | |
CAS RN |
920981-12-0 |
Source
|
| Record name | 1-(Difluoromethoxy)-2-iodobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90580083 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(Difluoromethoxy)-2-iodobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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